3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide

• Molecular Formula: C20H17N3O2
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 3-methyl-N-(3-methylbenzoyl)-N-pyrimidin-2-ylbenzamide
• InChI: InChI=1S/C20H17N3O2/c1-14-6-3-8-16(12-14)18(24)23(20-21-10-5-11-22-20)19(25)17-9-4-7-15(2)13-17/h3-13H,1-2H3
• InChI Key: XZQXJZYTVXNIOJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)N(C2=NC=CC=N2)C(=O)C3=CC(=CC=C3)C
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N(C2=NC=CC=N2)C(=O)C3=CC=CC(=C3)C

Description

3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potential for use in scientific research. MMB is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, which have been widely used in research settings.

Mechanism of Action

The mechanism of action of 3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide is similar to that of other synthetic cannabinoids, which bind to the CB1 receptor in the brain. This binding leads to the activation of the receptor and the release of neurotransmitters, such as dopamine and serotonin, which are responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide has been shown to have a range of biochemical and physiological effects, including alterations in heart rate, blood pressure, and body temperature. These effects are similar to those seen with other synthetic cannabinoids and are thought to be mediated by the activation of the CB1 receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide in lab experiments is its potency and selectivity for the CB1 receptor. This allows for more precise and specific studies on the endocannabinoid system and the effects of synthetic cannabinoids on the brain. However, one limitation of using 3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide is its potential for abuse and dependence, which must be carefully monitored in research settings.

Future Directions

There are a number of future directions for research on 3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved selectivity and potency for the CB1 receptor. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the brain and behavior, particularly with regards to addiction and dependence. Additionally, there is a need for further research on the potential therapeutic uses of synthetic cannabinoids in the treatment of various medical conditions.

Synthesis Methods

The synthesis of 3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide involves the reaction of 3-methylbenzoyl chloride with 2-pyrimidinylamine in the presence of a base, followed by the addition of 3-methylbenzoyl chloride and a tertiary amine. The resulting product is then purified by column chromatography.

Scientific Research Applications

3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide has been used in a variety of scientific research applications, including studies on the endocannabinoid system and the effects of synthetic cannabinoids on the brain. 3-methyl-N-(3-methylbenzoyl)-N-(2-pyrimidinyl)benzamide has been shown to bind to the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids.